molecular formula C20H30O2 B8772723 3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid

3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid

Cat. No.: B8772723
M. Wt: 302.5 g/mol
InChI Key: UUBHZHZSIKRVIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid is a useful research compound. Its molecular formula is C20H30O2 and its molecular weight is 302.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H30O2

Molecular Weight

302.5 g/mol

IUPAC Name

3,7,11,15-tetramethylhexadeca-2,4,6,10,14-pentaenoic acid

InChI

InChI=1S/C20H30O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h8-9,11,13-15H,6-7,10,12H2,1-5H3,(H,21,22)

InChI Key

UUBHZHZSIKRVIV-UHFFFAOYSA-N

Canonical SMILES

CC(=CCCC(=CCCC(=CC=CC(=CC(=O)O)C)C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon atmosphere, potassium hydroxide (19.4 g) was dissolved in 2-propanol (200 ml) under reflux, and the solution was added dropwise with (2E, 4E, 6E, 10E)-3,7,11,15-tetramethyl-2,4,6,10,14-hexadecapentaenoic acid ethyl ester (48.6 g) dissolved in 2-propanol (50 ml). After the mixture was stirred for 10 minutes under reflux, ice water was added to the reaction mixture and the aqueous layer was washed with n-hexane. The aqueous layer was made acid with 10% aqueous hydrochloric acid, and then extracted with diisopropyl ether. The organic layer was washed with brine and dried over magnesium sulfate, and the solvent was evaporated under reduced pressure to obtain crude (2E, 4E, 6E, 10E)-3,7,11,15-tetramethyl-2,4,6,10,14-hexadecapentaenoic acid (35.7 g, purity: 62.2%) as orange crystals.
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
19.4 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
[Compound]
Name
2E
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
4E
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
6E
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
10E
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3,7,11,15-tetramethyl-2,4,6,10,14-hexadecapentaenoic acid ethyl ester
Quantity
48.6 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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